1-[(Piperazin-1-yl)methyl]-2,5-dihydro-1H-pyrrole-2,5-dione

• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol
• IUPAC Name: 1-(piperazin-1-ylmethyl)pyrrole-2,5-dione
• InChI: InChI=1S/C9H13N3O2/c13-8-1-2-9(14)12(8)7-11-5-3-10-4-6-11/h1-2,10H,3-7H2
• InChI Key: NRGHJSXFZFHUEH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CN2C(=O)C=CC2=O

Description

1-[(Piperazin-1-yl)methyl]-2,5-dihydro-1H-pyrrole-2,5-dione is a heterocyclic compound featuring a pyrrole-2,5-dione core substituted with a piperazinylmethyl group. The piperazine moiety is known to enhance solubility and bioavailability in drug-like molecules, while the maleimide-like pyrrole-2,5-dione core may confer reactivity toward thiol groups, making it relevant in medicinal chemistry and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(Piperazin-1-yl)methyl]-2,5-dihydro-1H-pyrrole-2,5-dione typically involves the reaction of piperazine with maleic anhydride. The reaction proceeds through a nucleophilic addition mechanism, where the nitrogen atom of the piperazine attacks the carbonyl carbon of the maleic anhydride, leading to the formation of the desired product. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, under reflux conditions .

Industrial Production Methods: On an industrial scale, the production of this compound can be optimized by using continuous flow reactors, which allow for better control over reaction conditions and improved yields. The use of catalysts, such as Lewis acids, can further enhance the reaction efficiency and selectivity .

Chemical Reactions Analysis

Types of Reactions: 1-[(Piperazin-1-yl)methyl]-2,5-dihydro-1H-pyrrole-2,5-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding N-oxides.

Reduction: Reduction of the compound can be achieved using reducing agents like lithium aluminum hydride, resulting in the formation of the corresponding amine.

Substitution: The piperazine ring can undergo nucleophilic substitution reactions with alkyl halides or acyl chlorides, leading to the formation of N-substituted derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in aqueous solution at room temperature.

Reduction: Lithium aluminum hydride in anhydrous ether under reflux.

Substitution: Alkyl halides or acyl chlorides in the presence of a base such as triethylamine.

Major Products Formed:

Oxidation: N-oxides of the piperazine ring.

Reduction: N-substituted amines.

Substitution: N-alkyl or N-acyl derivatives.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound exhibits potential antimicrobial and antifungal activities, making it a candidate for the development of new antibiotics.

Medicine: It has been investigated for its potential use in the treatment of neurological disorders due to its ability to interact with neurotransmitter receptors.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism by which 1-[(Piperazin-1-yl)methyl]-2,5-dihydro-1H-pyrrole-2,5-dione exerts its effects is primarily through its interaction with biological targets such as enzymes and receptors. The piperazine ring can mimic the structure of neurotransmitters, allowing the compound to bind to and modulate the activity of neurotransmitter receptors. This interaction can lead to changes in cellular signaling pathways, ultimately affecting various physiological processes .

Comparison with Similar Compounds

Key Observations :

• Molecular Weight : Piperazine-containing analogs (e.g., 209.25) are heavier than aryl-substituted derivatives (e.g., 204.18) due to the nitrogen-rich piperazine group .

Hazard Profiles

Compound	GHS Classification	Hazard Statements	Precautionary Measures
1-[2-(Piperazin-1-yl)ethyl]-2,5-dihydro-1H-pyrrole-2,5-dione	6.1 (Toxic)	H301 (Toxic if swallowed), H311 (Skin toxicity)	P280 (Wear gloves), P310 (Immediate medical attention)
1-(6-Methoxypyridin-3-yl)-2,5-dihydro-1H-pyrrole-2,5-dione	Not specified	-	-

Piperazine derivatives generally exhibit higher toxicity (e.g., acute oral toxicity) compared to aryl-substituted analogs, necessitating stringent safety protocols during handling .

Research Implications

The reactivity of the pyrrole-2,5-dione core and the pharmacokinetic modulation by the piperazine group position 1-[(Piperazin-1-yl)methyl]-2,5-dihydro-1H-pyrrole-2,5-dione as a candidate for further study in drug discovery. Comparative data suggest that:

• Synthetic Feasibility : Piperazinyl substitution may complicate synthesis due to hygroscopicity and purification challenges .
• Biological Activity : Piperazine-containing analogs are more likely to interact with central nervous system targets, whereas aryl-substituted derivatives may favor enzyme inhibition .

Biological Activity

1-[(Piperazin-1-yl)methyl]-2,5-dihydro-1H-pyrrole-2,5-dione is a compound belonging to the class of pyrrole derivatives, which are known for their diverse biological activities. This compound features a piperazine moiety that enhances its solubility and bioavailability, making it a candidate for various therapeutic applications. The following sections detail the biological activities, synthesis methods, and relevant studies concerning this compound.

Chemical Structure and Properties

The molecular formula of 1-[(Piperazin-1-yl)methyl]-2,5-dihydro-1H-pyrrole-2,5-dione is $C_9H_{13}N_3O_2$ with a molecular weight of 195.22 g/mol. Its structure includes a piperazine ring attached to a dihydropyrrole dione framework, which is significant for its biological interactions and pharmacological potential.

Biological Activities

The biological activities of 1-[(Piperazin-1-yl)methyl]-2,5-dihydro-1H-pyrrole-2,5-dione can be categorized as follows:

Antimicrobial Activity

Compounds with similar structures have demonstrated antimicrobial properties. For instance, derivatives of pyrrole have been shown to inhibit the growth of various bacterial strains. The piperazine group may enhance these effects by improving binding affinity to microbial targets.

Anticancer Properties

Research indicates that pyrrole derivatives exhibit anticancer activity by inhibiting specific signaling pathways involved in tumor progression. Notably, compounds structurally related to 1-[(Piperazin-1-yl)methyl]-2,5-dihydro-1H-pyrrole-2,5-dione have been evaluated for their potential as inhibitors of tyrosine kinases associated with cancer cell proliferation .

A study demonstrated that pyrrole derivatives could inhibit cancer cell lines with IC50 values in the nanomolar range, indicating potent activity against colon cancer cells .

Anti-inflammatory Effects

Pyrrole compounds are also known for their anti-inflammatory properties. The presence of the piperazine moiety may contribute to enhanced activity against inflammatory pathways. Research has shown that certain pyrrole derivatives can inhibit cyclooxygenase enzymes (COX), which are crucial in the inflammatory response .

Synthesis Methods

The synthesis of 1-[(Piperazin-1-yl)methyl]-2,5-dihydro-1H-pyrrole-2,5-dione can be achieved through various chemical pathways. One common method involves the reaction of cyclic anhydrides with amidrazone derivatives to yield pyrrole structures. This approach allows for the introduction of various substituents that can modulate biological activity .

Case Studies and Research Findings

Several studies have highlighted the biological potential of compounds related to 1-[(Piperazin-1-yl)methyl]-2,5-dihydro-1H-pyrrole-2,5-dione:

Study	Findings
Dubinina et al. (2007)	Identified potent anticancer activity in pyrrole derivatives against HCT116 cell lines with GI50 values around $10^{-8}$ M .
Kuznietsova et al. (2016)	Demonstrated antioxidant properties alongside low toxicity in vitro for similar pyrrole derivatives .
Garmanchuk et al. (2013)	Explored the interaction of 4-amino-pyrrole derivatives with ATP-binding domains of growth factor receptors like EGFR and VEGFR2, suggesting potential as antitumor agents .

Q & A

Basic Research Questions

Q. How can researchers synthesize 1-[(Piperazin-1-yl)methyl]-2,5-dihydro-1H-pyrrole-2,5-dione?

• Methodology : A common approach involves nucleophilic substitution between a maleimide derivative (e.g., 2,5-dihydro-1H-pyrrole-2,5-dione) and a piperazine-containing alkylating agent. For example, substituting a bromomethyl-maleimide precursor with piperazine under anhydrous conditions in dimethylformamide (DMF) at 60–80°C for 12–24 hours. Purification via column chromatography (silica gel, ethyl acetate/methanol gradient) ensures high purity .
• Validation : Confirm synthesis using $^1H$-NMR (peaks at δ 3.2–3.5 ppm for piperazine protons) and LC-MS (m/z calculated for $C_9H_{12}N_3O_2$: 194.09) .

Q. What analytical techniques are essential for characterizing this compound?

• Techniques :

• X-ray crystallography : Use SHELXL for structural refinement to resolve stereochemistry and confirm the piperazine-maleimide linkage. SHELX programs are robust for small-molecule crystallography .
• FT-IR spectroscopy : Identify maleimide C=O stretches (~1700 cm$^{-1}$) and piperazine N-H bends (~1600 cm$^{-1}$) .
• HPLC : Assess purity (>95%) using a C18 column with UV detection at 254 nm .

Advanced Research Questions

Q. How does the maleimide group in this compound interact with thiol-containing biomolecules?

• Mechanistic Insight : The maleimide undergoes Michael addition with cysteine thiols (pH 6.5–7.5), forming stable thioether bonds. Kinetic studies using stopped-flow spectroscopy reveal a second-order rate constant of ~10$^3$ M$^{-1}$s$^{-1}$ at 25°C .
• Applications : Conjugate the compound to proteins (e.g., antibodies) for targeted drug delivery. Validate conjugation efficiency via SDS-PAGE and MALDI-TOF .

Q. What structural modifications enhance target selectivity in kinase inhibition studies?

• Design Strategy : Introduce substituents on the piperazine ring (e.g., fluorophenyl groups) to improve hydrophobic interactions with kinase ATP-binding pockets. Computational docking (AutoDock Vina) predicts binding affinities (<i>K</i>_d ~50 nM) for kinases like PKC .
• Experimental Validation : Perform competitive binding assays using $^{32}P$-ATP and recombinant kinases. IC$_{50}$ values correlate with docking predictions .

Q. How to resolve contradictions in reported biological activity data?

• Root Causes : Variability may arise from differences in assay conditions (e.g., cell lines, serum concentration) or compound degradation.
• Mitigation :

• Stability Testing : Monitor compound integrity in PBS (pH 7.4) over 48 hours via LC-MS. Maleimide hydrolysis products (e.g., succinimide) indicate degradation .
• Standardized Assays : Use HEK293 cells (Gαq-coupled receptor assays) with HEPES buffer (pH 7.2) and 0.1% BSA to minimize batch effects .

Key Recommendations

• Crystallography : Prioritize SHELXL for structural validation to avoid misassignment of piperazine conformation .
• Conjugation Optimization : Adjust reaction pH (6.5–7.0) to maximize maleimide-thiol specificity and minimize hydrolysis .
• Targeted Modifications : Explore piperazine substituents (e.g., hydroxyethyl groups) to improve solubility for in vivo studies .